Cas no 1017138-52-1 (3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid)

• Product Name: 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid
• CAS No: 1017138-52-1
• MF: C₁₂H₁₆O₅S
• MW: 272.317442893982
• CID: 5214670
• Update Time: 2025-07-22

3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid

• Inchi： 1S/C12H16O5S/c1-9(2)17-10-3-5-11(6-4-10)18(15,16)8-7-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)
• InChI Key： HWDQBYVGIHIYDR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(C1=CC=C(OC(C)C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid

Introduction to 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic Acid (CAS No. 1017138-52-1)

3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid, identified by its CAS number 1017138-52-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for various applications in drug discovery and material science. The presence of both propan-2-yloxy and benzenesulfonyl functional groups in its molecular structure endows it with unique chemical reactivity and potential biological activity.

The propan-2-yloxy group, also known as isopropyl ether, introduces a hydrophobic alkyl chain that can influence the compound's solubility and interaction with biological targets. This moiety is commonly found in pharmaceuticals due to its ability to enhance lipophilicity, which can improve membrane permeability and bioavailability. On the other hand, the benzenesulfonyl group contributes to the compound's aromaticity and electron-withdrawing properties, which can modulate its binding affinity to specific enzymes or receptors. The combination of these two groups in 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid suggests a multifaceted role in biochemical interactions.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives for their potential therapeutic applications. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzenesulfonyl group in 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid is structurally analogous to sulfonamides, which are widely used in medicinal chemistry. This similarity suggests that the compound may exhibit similar biological effects, making it a promising candidate for further investigation.

The synthesis of 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the propan-2-yloxy group typically involves an etherification reaction, while the incorporation of the benzenesulfonyl group often requires sulfonylation techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and selective transformations. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

The pharmacological potential of 3-[4-(propan-2-yloxy)benzenesulfonyl]propanoic acid has been explored in several preclinical studies. Research indicates that this compound may interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. For instance, studies have suggested that sulfonamide derivatives can modulate the activity of enzymes such as carbonic anhydrase, which plays a crucial role in maintaining pH balance in tissues. Additionally, the hydrophobic nature of the propan-2-yloxy group may enhance binding affinity to lipophilic binding sites on biological targets.

In vitro studies have demonstrated that 3-[4-(propan-2-yloxy strong>)< strong >benzenesulfonyl strong>) propanoic acid exhibits inhibitory effects on certain enzymes associated with inflammatory responses. These findings align with the broader therapeutic potential of sulfonamide derivatives in managing inflammatory conditions. Furthermore, preliminary data suggest that the compound may possess antioxidant properties, which could be beneficial in protecting against oxidative stress-induced damage. These bioactivities make 3-[4-(< strong >propan-2 yloxy strong >)< strong >benzenesulfonyl strong >] propanoic acid a compelling subject for further pharmacological investigation.

The structural features of 3-[4-(< strong >propan-2 yloxy strong >)< strong >benzenesulfonyl strong >] propanoic acid also make it an attractive scaffold for drug design. The presence of both hydrophilic and hydrophobic regions within its molecule allows for versatile interactions with biological targets. This amphiphilic nature can be exploited to develop prodrugs or targeted delivery systems that enhance bioavailability and therapeutic efficacy. Additionally, computational modeling techniques have been used to predict the binding modes of this compound with various protein targets, providing insights into its potential mechanisms of action.

The industrial relevance of 3-[4-(< strong >propan-2 yloxy strong >)< strong >benzenesulfonyl strong >] propanoic acid extends beyond academic research. Pharmaceutical companies are increasingly interested in developing novel sulfonamide-based drugs due to their proven efficacy and safety profiles. The unique structural characteristics of this compound position it as a valuable building block for future drug candidates. As research continues to uncover new applications for sulfonamide derivatives, compounds like 3-[4-(< strong >propan-2 yloxy strong >)< strong >benzenesulfonyl strong >] propanoic acid are likely to play a significant role in next-generation therapeutics.

In conclusion, 3-[4-(< strong >propan-2 yloxy strong >)< strong >benzenesulfonyl strong >] propanoic acid (CAS No. 1017138-52-1) is a multifaceted compound with promising applications in pharmaceutical research and drug development. Its unique structural features, including the presence of both < strong >propan-2 yloxy strong > and < strong >benzenesulfonyl strong > functional groups, endow it with diverse chemical reactivity and potential biological activity. Ongoing research continues to explore its pharmacological properties and therapeutic potential, making it a compelling subject for further investigation.